molecular formula C18H15N5O3S B2911906 2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone CAS No. 433703-24-3

2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone

Cat. No.: B2911906
CAS No.: 433703-24-3
M. Wt: 381.41
InChI Key: YQECQPXFLFWMOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((4-Allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone is a triazole-based heterocyclic compound characterized by a 1,2,4-triazole core substituted with an allyl group at the N4 position, a pyridin-4-yl group at the C5 position, and a thioether-linked ethanone moiety bearing a 3-nitrophenyl group. This structure combines aromatic, electron-withdrawing (nitro), and electron-donating (allyl) substituents, which influence its physicochemical and biological properties. The compound’s IUPAC name and synonyms are well-documented in chemical databases .

Properties

IUPAC Name

1-(3-nitrophenyl)-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N5O3S/c1-2-10-22-17(13-6-8-19-9-7-13)20-21-18(22)27-12-16(24)14-4-3-5-15(11-14)23(25)26/h2-9,11H,1,10,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQECQPXFLFWMOS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCN1C(=NN=C1SCC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-nitrophenyl)ethanone is a member of the triazole family, which has gained attention due to its diverse biological activities, including anticancer, antibacterial, and antifungal properties. This article aims to present a comprehensive overview of its biological activity based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is C16H16N4OSC_{16}H_{16}N_{4}OS, with a molecular weight of approximately 320.39 g/mol. The structure features a triazole ring linked to an allyl group and a nitrophenyl moiety, which are critical for its biological interactions.

Anticancer Activity

Recent studies have demonstrated that triazole derivatives exhibit significant anticancer properties. The compound in focus has shown promising results in inhibiting various cancer cell lines through multiple mechanisms:

  • Histone Deacetylase Inhibition : Compounds containing the 1,2,4-triazole ring have been identified as dual inhibitors of histone deacetylase (HDAC) and focal adhesion kinase (FAK). These targets are crucial in cancer progression and metastasis. For instance, related compounds have shown IC50 values ranging from 12.3 µM to over 200 µM against different cancer cell lines .
  • Mechanism of Action : The mechanism involves the disruption of cellular signaling pathways that regulate cell proliferation and survival. The presence of the pyridine moiety enhances the interaction with these targets, leading to increased cytotoxicity against cancer cells .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

  • Bacterial Inhibition : Triazole derivatives have shown effective antibacterial activity against Gram-positive and Gram-negative bacteria. For example, related compounds have demonstrated minimum inhibitory concentrations (MICs) below 50 µg/mL against various bacterial strains .

Other Biological Activities

In addition to anticancer and antimicrobial effects, triazole derivatives are noted for other pharmacological activities:

  • Anti-inflammatory Effects : Some studies suggest that compounds similar to the one discussed exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines .
  • Antioxidant Activity : The presence of sulfur in the triazole structure contributes to antioxidant activity, scavenging free radicals and reducing oxidative stress .

In Vitro Studies

A study involving the evaluation of various triazole derivatives highlighted the compound's ability to induce apoptosis in cancer cells through caspase activation and mitochondrial membrane potential disruption .

Structure-Activity Relationship (SAR)

Research has focused on modifying substituents on the triazole ring to enhance biological activity. For instance, variations in the allyl group significantly impacted HDAC inhibition potency, with some derivatives showing enhanced selectivity towards specific cancer cell lines .

Data Summary

Biological ActivityObserved EffectReference
AnticancerIC50 values ranging from 12.3 µM to >200 µM
AntibacterialMIC < 50 µg/mL against various strains
Anti-inflammatoryInhibition of pro-inflammatory cytokines
AntioxidantScavenging free radicals

Chemical Reactions Analysis

Reactivity of Functional Groups

The compound contains three reactive moieties:

  • 1,2,4-Triazole Core : Prone to electrophilic substitution (e.g., alkylation, acylation) at the sulfur or nitrogen atoms.
  • Allyl Group : Participates in hydroamination, cycloadditions, or radical reactions.
  • 3-Nitrophenyl Ethanone : The nitro group (-NO₂) can undergo reduction, while the ketone may participate in condensation reactions .

Table 2: Reactivity of Functional Groups

Functional GroupReaction TypeExample Reagents/ConditionsObserved ProductsSource
Thioether (-S-)OxidationH₂O₂, m-CPBASulfoxide or sulfone derivatives
Allyl (CH₂CHCH₂)HydroaminationNH₃, Pd catalystsAmine-functionalized derivatives
Nitro (-NO₂)ReductionH₂/Pd-C, Fe/HClAmine (-NH₂) derivative
Ketone (C=O)CondensationHydrazines, hydroxylamineHydrazones, oximes

3.1. Oxidation of Thioether Linkage

Controlled oxidation with H₂O₂ in acetic acid converts the thioether to a sulfoxide (R-SO-R'), while stronger oxidants like m-CPBA yield sulfones (R-SO₂-R'). This modifies solubility and bioactivity .

3.2. Nitro Group Reduction

Catalytic hydrogenation (H₂/Pd-C) or Fe/HCl reduces the nitro group to an amine (-NH₂), producing 2-((4-allyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(3-aminophenyl)ethanone , a precursor for further functionalization (e.g., acylation, Schiff base formation) .

3.3. Allyl Group Functionalization

The allyl group undergoes hydroamination with NH₃ under Pd catalysis, yielding 3-(prop-2-en-1-ylamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole , which enhances hydrogen-bonding capacity .

Stability and Degradation

The compound is stable under ambient conditions but degrades under strong acidic/basic conditions:

  • Acidic Hydrolysis : Cleavage of the thioether linkage at >100°C in concentrated HCl .
  • Alkaline Conditions : Ketone enolate formation, leading to β-elimination in the presence of strong bases (e.g., NaOH) .

Table 3: Stability Data

ConditionObservationSource
pH 2–9 (aqueous, 25°C)Stable for >48 h
6 M HCl, refluxDegradation after 2 h
1 M NaOH, 60°CPartial decomposition in 6 h

Comparison with Similar Compounds

Pyridine Positional Isomerism

The position of the pyridine ring significantly impacts properties. For example:

  • Pyridin-2-yl derivatives : Compounds like 2-((4-allyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (, Compound 6a–6c) exhibit melting points ranging from 161–184°C, influenced by hydrogen-bonding interactions from acetamide groups.

Aryl Group Modifications

  • 3-Nitrophenyl vs.
  • 4-Ethoxyphenyl substitution : In 477331-51-4 (), the 4-ethoxyphenyl group introduces steric bulk and lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .

Physicochemical Properties

Compound Name Melting Point (°C) Yield (%) Synthesis Time (h) Key Substituents
Target Compound Not reported Not reported Not reported Pyridin-4-yl, 3-nitrophenyl, allyl
2-((4-Allyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (6c, ) 174–176 83 5 Pyridin-2-yl, acetamide
2-((4-Allyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid (7b, ) 90 60 5 Pyridin-3-yl, carboxylic acid
2-((4-(4-Ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-fluorophenyl)ethanone () Not reported Not reported Not reported 4-Ethoxyphenyl, 4-fluorophenyl

Key Observations :

  • Pyridin-2-yl derivatives generally exhibit higher melting points than pyridin-3-yl analogues due to stronger intermolecular interactions .
  • The absence of reported data for the target compound highlights a gap in the literature, necessitating further experimental characterization.

Antimicrobial Activity

Triazole-thioether derivatives demonstrate structure-dependent antimicrobial effects. For instance:

  • 1-((4-Ethyl-5-((3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)thio)methyl)-4H-1,2,4-triazol-3-yl)thio)propan-2-one () showed potent activity against Pseudomonas aeruginosa (MIC = 31.25 μg/mL), attributed to the pyridin-4-yl group’s ability to disrupt bacterial membranes .
  • The target compound’s 3-nitrophenyl group may enhance nitroreductase-mediated activation in anaerobic pathogens, though this remains untested.

Cytotoxicity

  • N′-(4-(dimethylamino)benzylidene)-2-((4-phenyl-5-(2-(phenylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide () inhibited cancer cell migration (IC₅₀ < 10 μM) via triazole-mediated kinase inhibition. The allyl group in the target compound could similarly modulate apoptotic pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.